Cas no 1803686-01-2 (4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1803686-01-2
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 4929856
• Update Time: 2025-05-24

4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H9F2N3O/c9-8(10)7-5(3-14)6(12)1-4(2-11)13-7/h1,3,8H,2,11H2,(H2,12,13)
• InChI Key： PENKXYJHENZJHS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(=CC(CN)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: -0.3
• Topological Polar Surface Area: 82

Additional information on 4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde: A Comprehensive Overview

The compound with CAS No. 1803686-01-2, known as 4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring substituted with multiple functional groups, including amino groups, a difluoromethyl group, and a carboxaldehyde moiety. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde through various routes, including multi-component reactions and catalytic processes. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The presence of multiple amino groups enhances its ability to form hydrogen bonds, making it an attractive candidate for designing drugs with improved solubility and bioavailability.

In the context of materials science, this compound has been investigated for its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The carboxaldehyde group serves as a versatile ligand, enabling the formation of stable metal complexes with diverse geometries. Studies have demonstrated that 4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde can act as a bridging ligand, facilitating the construction of porous materials with applications in gas storage and catalysis.

The difluoromethyl group in this compound introduces additional electronic and steric effects, which can be exploited to modulate the reactivity of the molecule. Recent research has focused on its use as an intermediate in the synthesis of fluorinated pharmaceuticals, where fluorine substitution is known to enhance drug efficacy and stability. The combination of amino and difluoromethyl groups makes this compound a valuable precursor for developing molecules with tailored pharmacokinetic properties.

From an environmental perspective, 4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde has been evaluated for its biodegradability and ecological impact. Preliminary studies suggest that it undergoes microbial degradation under specific conditions, offering insights into its potential use in sustainable chemical processes. This aspect is particularly relevant given the increasing emphasis on green chemistry principles in modern research.

In summary, 4-Amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1803686-01-2) stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing drug discovery, materials science, and sustainable chemical technologies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.